Cas no 146177-62-0 (3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5,7,8-pentamethyl-)

• Product Name: 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5,7,8-pentamethyl-
• CAS No: 146177-62-0
• MF: C₁₄H₁₇N₅
• MW: 255.318281888962
• CID: 174514
• PubChem ID: 154596
• Update Time: 2025-04-19

3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5,7,8-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5,7,8-pentamethyl-
• 3,4,5,7,8-pentamethylimidazo[4,5-f]quinoxalin-2-amine
• 2-Amino-3,4,5,7,8-pentamethylimidazo(4,5-f)quinoxaline
• 3,4,5,7,8-Pentamethyl-3H-imidazo(4,5-f)quinoxalin-2-amine
• 3H-Imidazo(4,5-f)quinoxalin-2-amine, 3,4,5,7,8-pentamethyl-
• 4,5,7,8-Tetramethyl-IQX
• CCRIS 6414
• 2,AMINO-3,4,5,7,8-PENTAMETHYLIMIDAZO(4,5-F)QUINOXALINE
• SSZ7YZL68M
• DTXSID60163286
• 3H-Imidazo[4,5-f]quinoxalin-2-amine, 3,4,5,7,8-pentamethyl-
• 2-Amino-3,4,5,7,8-pentamethylimidazo[4,5-f]quinoxaline
• 3,4,5,7,8-pentamethyl-3H-imidazo[4,5-f]quinoxalin-2-amine
• 146177-62-0

• Inchi： 1S/C14H17N5/c1-6-7(2)13-12(18-14(15)19(13)5)11-10(6)16-8(3)9(4)17-11/h1-5H3,(H2,15,18)
• InChI Key： JVQARNVOLWRXJG-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2=C3C(=C(C)C(C)=C12)N=C(C)C(C)=N3

Computed Properties

• Exact Mass: 255.14839556g/mol
• Monoisotopic Mass: 255.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų